Cas no 1082329-71-2 (5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1082329-71-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4570511
• PubChem ID: 28275750
• Update Time: 2025-06-15

5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-methyl-

• Inchi： 1S/C8H9NO3/c1-4-6(8(10)11)7(12-9-4)5-2-3-5/h5H,2-3H2,1H3,(H,10,11)
• InChI Key： VWANLQRSTXOHJR-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(C(O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid

Research Brief on 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid (CAS: 1082329-71-2): Recent Advances and Applications

The compound 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid (CAS: 1082329-71-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, belonging to the oxazole class, has demonstrated promising potential as a key building block in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of biologically active molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid as a core scaffold for developing novel kinase inhibitors. The research team demonstrated that modifications at the carboxylic acid position could yield compounds with selective activity against specific kinase targets, potentially offering new therapeutic avenues for cancer treatment. The study highlighted the compound's optimal physicochemical properties, including favorable logP values and metabolic stability, which contribute to its drug-like characteristics.

In the area of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid into novel antibacterial agents. The oxazole ring system was found to enhance membrane permeability while maintaining low cytotoxicity, making it particularly valuable for addressing Gram-negative bacterial infections. The study identified several derivatives showing potent activity against multidrug-resistant strains, with minimum inhibitory concentrations (MICs) in the low micromolar range.

From a synthetic chemistry perspective, advances in the preparation of 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid have been reported. A 2023 paper in Organic Process Research & Development described an improved synthetic route that achieves higher yields (up to 78%) while reducing the number of purification steps. This development is particularly significant for scaling up production, as the compound is increasingly in demand for high-throughput screening libraries and medicinal chemistry programs.

Recent patent applications (2023-2024) have highlighted the growing commercial interest in this compound. Several pharmaceutical companies have claimed derivatives of 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid in applications ranging from anti-inflammatory agents to neurodegenerative disease treatments. The compound's unique combination of a rigid cyclopropyl group and the hydrogen-bonding capacity of the carboxylic acid appears to offer distinct advantages in target binding and selectivity.

Looking forward, researchers are particularly excited about the potential of 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid in fragment-based drug discovery. Its relatively small size (MW 167.16 g/mol) and multiple points for derivatization make it an ideal candidate for growing or linking fragments in structure-based design approaches. Several academic and industrial research groups have initiated programs to explore this application, with preliminary results expected in late 2024.

In conclusion, 5-cyclopropyl-3-methyl-1,2-oxazole-4-carboxylic acid (CAS: 1082329-71-2) represents a promising chemical entity with diverse applications in medicinal chemistry. Its recent emergence in multiple therapeutic areas underscores the importance of heterocyclic scaffolds in drug discovery, and ongoing research continues to reveal new opportunities for this versatile building block.